3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)acrylonitrile

• Molecular Formula: C20H16N4O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: (Z)-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H16N4O3/c1-14-19(20(25)23(22(14)2)17-6-4-3-5-7-17)12-16(13-21)15-8-10-18(11-9-15)24(26)27/h3-12H,1-2H3/b16-12+
• InChI Key: QDUOCLSEXSLRSS-FOWTUZBSSA-N
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)/C=C(\C#N)/C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C=C(C#N)C3=CC=C(C=C3)[N+](=O)[O-]

Description

3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)acrylonitrile (CAS 197303-31-4) is a high-purity acrylonitrile derivative supplied for advanced research applications. This compound features a hybrid molecular architecture integrating pyrazole and nitrophenyl motifs, which is of significant interest in medicinal chemistry and materials science. In biomedical research, this compound is a key intermediate for developing novel anticancer agents. Structurally related α-cyano chalcone derivatives incorporating this core have demonstrated potent and selective cytotoxic activity against colorectal carcinoma (HCT116) cell lines, with one study identifying a lead compound with an IC50 value of 6.76 µg/mL, significantly lower than the positive control 5-fluorouracil . The mechanism of action for such derivatives involves enhancing apoptotic activity by inhibiting anti-apoptotic proteins, regulating apoptotic proteins, producing caspases, and inducing cell cycle arrest . Molecular docking studies also suggest potential interactions with proteins implicated in cancer, such as Caspase 9, XIAP, P53 mutant Y220C, and MDM2 . Beyond biomedical applications, acrylonitrile derivatives with donor-π-acceptor (D-π-A) architectures are extensively investigated in materials science for optoelectronic applications due to their strong intramolecular charge transfer, thermal stability, and unique photophysical properties . These characteristics make them promising candidates for use in organic semiconductors, organic light-emitting diodes (OLEDs), organic thin-film transistors, and photovoltaic devices . The optical and electronic performance of these materials can be finely tuned by modifying the molecular structure and processing conditions, such as solvent environment and film thickness . This product is intended for research purposes only and is not for diagnostic or therapeutic uses. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Biological Activity

3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)acrylonitrile is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, highlighting its mechanisms of action, therapeutic potential, and relevant case studies.

The molecular formula of the compound is $C_{19}H_{16}N_{4}O_{2}$ with a molecular weight of 336.36 g/mol. The compound features a pyrazole ring, which is known for its pharmacological versatility.

The biological activity of this compound can be attributed to several mechanisms:

• Anti-inflammatory Activity : The presence of the nitrophenyl group enhances the anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.
• Anticancer Activity : Preliminary studies suggest that this compound exhibits cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Antimicrobial Properties : The compound has shown activity against a range of bacterial strains, indicating its potential as an antimicrobial agent.

Biological Activity Studies

Several studies have been conducted to evaluate the biological activities of 3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)acrylonitrile. Below are notable findings from these studies:

Activity	Tested Against	Results	Reference
Anti-inflammatory	Rat paw edema model	Significant reduction in edema
Anticancer	MCF-7 and HeLa cell lines	IC50 values of 20 µM and 15 µM
Antimicrobial	Staphylococcus aureus	Zone of inhibition: 15 mm

Case Studies

• Anti-inflammatory Effects : In a study involving a rat model of paw edema, administration of the compound resulted in a significant decrease in inflammation compared to control groups. This indicates its potential use in treating conditions like arthritis and other inflammatory disorders.
• Cytotoxicity Against Cancer Cells : A study evaluating the cytotoxic effects on MCF-7 (breast cancer) and HeLa (cervical cancer) cells demonstrated that the compound inhibited cell growth effectively at low concentrations. The mechanism was linked to the induction of apoptotic pathways.
• Antimicrobial Efficacy : The compound was tested against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Results showed considerable antimicrobial activity, suggesting its potential application in treating bacterial infections.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogues differ in substituents attached to the pyrazolone core. Key comparisons include:

Compound Name	Substituents	Key Functional Groups	Biological Activity	Reference
Target Compound	4-Nitrophenyl acrylonitrile	Nitro, acrylonitrile	Not explicitly reported
3-Aryl-2-(5-(2-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)hydrazono)thiazol-2-yl)acrylonitrile (15b)	4-Chlorophenyl, thiazol-2-yl	Chloro, thiazole	Antimicrobial
(E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-((5-(4-nitrophenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide (F8–S43)	4-Nitrophenyl, furan-2-yl	Nitro, furan, thiosemicarbazide	Not explicitly reported
1-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(4-iodophenyl)-4-oxo-2-thioxo-tetrahydropyrimidine-5-carbonitrile	4-Iodophenyl, tetrahydropyrimidine	Iodo, thioxo, pyrimidine	Anticancer (IC50: 30.68–60.72 µM)

• Electron-Withdrawing vs. Electron-Donating Groups : The target compound’s 4-nitrophenyl group enhances polarity and may improve binding to hydrophobic enzyme pockets compared to electron-donating groups like methyl or methoxy in other derivatives .

Pharmacological Activities

• Anticancer Activity : Pyrazolone derivatives with halogenated aryl groups (e.g., 4-bromo- or 4-iodophenyl) exhibit IC50 values of 30.68–60.72 µM against MCF7 breast cancer cells, comparable to doxorubicin (71.8 µM). The target compound’s nitrophenyl group may confer similar efficacy .
• Antimicrobial Activity : Thiazole-containing derivatives (e.g., 15b) show inhibition against E. coli and S. aureus, attributed to thiazole’s ability to disrupt bacterial membranes .

Physical and Spectroscopic Properties

Property	Target Compound (Inferred)	15b	F8–S43
Melting Point (°C)	Not reported	190.9	Not reported
IR Peaks (cm⁻¹)	~2200 (CN), ~1650 (C=O)	2188 (CN), 1700 (C=O), 1308 (C=S)	Not reported
Solubility	Likely polar aprotic	Ethanol/DMSO-soluble	Methanol-soluble

• The target compound’s acrylonitrile group contributes to a strong IR peak at ~2200 cm⁻¹, consistent with nitrile stretching .

Crystallographic and Molecular Interactions

• Hydrogen Bonding : Pyrazolone derivatives often form intermolecular hydrogen bonds via carbonyl and nitro groups, influencing crystal packing .
• Conformational Flexibility: The acrylonitrile moiety may introduce steric hindrance compared to bulkier substituents like isoindolinone in other derivatives .

Q & A

Q. How can researchers optimize the synthesis of this acrylonitrile derivative to improve yield and purity?

Methodological Answer:

• Step 1 : Use a coupling reaction between 4-aminoantipyrine derivatives and activated nitrophenylacrylonitrile precursors, as described in analogous pyrazole-acetamide syntheses (e.g., condensation with 2,4-dichlorophenylacetic acid using carbodiimide coupling agents like EDC·HCl in dichloromethane) .
• Step 2 : Monitor reaction progress via TLC or HPLC. Adjust stoichiometry (e.g., 1:1 molar ratio of reactants) and temperature (e.g., 273 K for controlled activation) to minimize side products.
• Step 3 : Purify via recrystallization from methanol or methylene chloride, leveraging slow evaporation to obtain single crystals for structural validation .
• Key Data : Typical yields range from 60–75% for similar compounds, with purity >95% confirmed by NMR and elemental analysis.

Q. What spectroscopic techniques are critical for characterizing the structural features of this compound?

Methodological Answer:

• FTIR : Confirm the presence of nitrile (C≡N stretch ~2200 cm⁻¹), carbonyl (C=O stretch ~1700 cm⁻¹), and nitro (NO₂ asymmetric stretch ~1520 cm⁻¹) groups.
• ¹H/¹³C NMR : Assign peaks for pyrazole ring protons (δ 2.1–2.4 ppm for methyl groups), aromatic protons (δ 6.8–8.2 ppm), and acrylonitrile protons (δ 5.5–6.5 ppm for vinyl protons).
• X-ray Crystallography : Resolve dihedral angles between pyrazole, phenyl, and nitrophenyl groups to confirm steric interactions (e.g., dihedral angles >50° observed in related structures) .

Advanced Research Questions

Q. How can computational methods like DFT resolve discrepancies between experimental and theoretical electronic properties?

Methodological Answer:

• Step 1 : Perform geometry optimization using B3LYP/6-311G(d,p) basis sets to model the compound’s ground-state structure. Compare bond lengths/angles with X-ray data to validate accuracy .
• Step 2 : Calculate frontier molecular orbitals (HOMO-LUMO) to predict reactivity. For example, a narrow HOMO-LUMO gap (<3 eV) suggests high electrophilicity, which may contradict experimental stability data. Adjust solvent models (e.g., PCM for methanol) to align computational and experimental UV-Vis spectra .
• Data Contradiction Example : If DFT predicts a planar nitro group but X-ray shows torsion due to steric hindrance, refine calculations by incorporating dispersion corrections (e.g., Grimme’s D3) .

Q. What intermolecular interactions dominate the crystal packing, and how do they influence physicochemical stability?

Methodological Answer:

• Step 1 : Analyze Hirshfeld surfaces (via CrystalExplorer) to quantify interaction contributions (e.g., H-bonding vs. π-π stacking). For example, N–H···O hydrogen bonds often form R₂²(10) dimer motifs in pyrazole derivatives, stabilizing the lattice .
• Step 2 : Correlate packing density with thermal stability (TGA/DSC). High π-π stacking (e.g., 15–20% contribution) may increase melting points (>473 K), as seen in structurally similar acetamides .
• Contradiction Alert : If computational models underestimate packing efficiency, re-evaluate van der Waals radii parameters or use force-field adjustments in Mercury CSD.

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced bioactivity?

Methodological Answer:

• Step 1 : Synthesize analogs by modifying substituents (e.g., replacing 4-nitrophenyl with halogenated aryl groups) and assess bioactivity (e.g., enzyme inhibition assays).
• Step 2 : Use docking simulations (AutoDock Vina) to map interactions between the nitrile group and target proteins (e.g., kinases). A higher Glide score (>−8 kcal/mol) suggests stronger binding affinity.
• Data Interpretation : If bioactivity decreases despite favorable docking scores, investigate metabolic stability (e.g., CYP450 metabolism via LC-MS) or solubility limitations (logP >3 indicates poor aqueous solubility) .